Cas no 123580-71-2 (2-Chloro-1-(4-(4-methylbenzyl)piperazin-1-yl)ethan-1-one)
123580-71-2 structure
Product Name:2-Chloro-1-(4-(4-methylbenzyl)piperazin-1-yl)ethan-1-one
CAS No:123580-71-2
MF:C14H19ClN2O
MW:266.766462564468
CID:1094811
PubChem ID:19297280
Update Time:2025-04-20
2-Chloro-1-(4-(4-methylbenzyl)piperazin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-1-(4-(4-methylbenzyl)piperazin-1-yl)ethan-1-one
- 123580-71-2
- AKOS022189419
-
- Inchi: 1S/C14H19ClN2O/c1-12-2-4-13(5-3-12)11-16-6-8-17(9-7-16)14(18)10-15/h2-5H,6-11H2,1H3
- InChI Key: DWZZHZDOSIQKEE-UHFFFAOYSA-N
- SMILES: ClCC(N1CCN(CC2C=CC(C)=CC=2)CC1)=O
Computed Properties
- Exact Mass: 266.1185909g/mol
- Monoisotopic Mass: 266.1185909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 23.6Ų
2-Chloro-1-(4-(4-methylbenzyl)piperazin-1-yl)ethan-1-one Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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